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Compound of Interest

Compound Name: Metrizoic Acid

Cat. No.: B1260027

Essential Safety and Handling Guide for
Metrizoic Acid

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory chemicals is paramount. This guide provides essential, immediate safety and
logistical information for the handling of Metrizoic Acid, including operational and disposal
plans, to foster a secure and productive research environment.

Chemical and Physical Properties

A summary of the key quantitative data for Metrizoic Acid is presented below, allowing for a
quick assessment of its fundamental properties.

Property Value

Molecular Formula C12H1113N204

Molecular Weight 627.94 g/mol [1]

Melting Point 281.5 °C (538.7 °F)[1]
Boiling Point 678.855 °C (1,253.9 °F)[1]
Appearance Solid powder[2]

Solubility Soluble in DMSQJ[2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1260027?utm_src=pdf-interest
https://www.benchchem.com/product/b1260027?utm_src=pdf-body
https://www.benchchem.com/product/b1260027?utm_src=pdf-body
https://www.ovid.com/jnls/jcat/abstract/10.1097/rct.0000000000001674~the-environmental-impact-of-iodinated-contrast-media?redirectionsource=fulltextview
https://www.ovid.com/jnls/jcat/abstract/10.1097/rct.0000000000001674~the-environmental-impact-of-iodinated-contrast-media?redirectionsource=fulltextview
https://www.ovid.com/jnls/jcat/abstract/10.1097/rct.0000000000001674~the-environmental-impact-of-iodinated-contrast-media?redirectionsource=fulltextview
https://epos.myesr.org/poster/esr/ecr2025/C-15923/findings%20and%20procedure%20details
https://epos.myesr.org/poster/esr/ecr2025/C-15923/findings%20and%20procedure%20details
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

When handling Metrizoic Acid, particularly in its powdered form, adherence to the following

personal protective equipment guidelines is mandatory to minimize exposure and ensure

personal safety.

PPE Category

Specification

Rationale

Eye Protection

Safety goggles with side-
shields or a full-face shield.

Protects against dust particles,

splashes, and eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or butyl rubber).

Prevents skin contact and

potential irritation.

Body Protection

Impervious clothing, such as a
lab coat or disposable gown,
that closes in the back with

tight-fitting cuffs.

Minimizes skin exposure to the

chemical.

Respiratory Protection

A NIOSH-approved air-
purifying respirator with a
cartridge suitable for acid
gases and organic vapors
(yellow-labeled cartridge), and
a particulate filter (N95 or
higher).

Protects against inhalation of
harmful dust and potential
vapors, which can cause

respiratory irritation.

Experimental Workflow for Safe Handling

The following diagram outlines the procedural workflow for the safe handling of Metrizoic Acid,

from initial preparation to final disposal. Adherence to this workflow is critical for maintaining a

safe laboratory environment.
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Preparation
- Don appropriate PPE
- Work in a ventilated area

'

Weighing
- Use a chemical fume hood
- Avoid generating dust

l

Dissolution
- Add powder to solvent slowly
- Use appropriate glassware

l

Experimental Use
- Follow established protocols
- Maintain situational awareness

:

Decontamination
- Clean work surfaces and equipment with alcohol

!

Waste Disposal
- Segregate waste
- Follow institutional guidelines

Click to download full resolution via product page
Workflow for Safe Handling of Metrizoic Acid

Handling and Storage Protocols

Handling:
» Avoid inhalation, and contact with eyes and skin.
e Prevent the formation of dust and aerosols.

o Work in a well-ventilated area, preferably in a chemical fume hood.
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e Do not eat, drink, or smoke when using this product.

e Wash hands and skin thoroughly after handling.

Storage:

o Keep the container tightly sealed in a cool, well-ventilated area.
e Protect from direct sunlight and sources of ignition.

o Store the powdered form at -20°C.

» Store solutions in tightly sealed vials at -20°C for up to one month or -80°C for up to six
months.

o Metrizoic Acid is incompatible with strong acids/alkalis and strong oxidizing/reducing
agents.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving Metrizoic
Acid. The following logical relationship diagram illustrates the initial steps to be taken in
response to various types of exposure.

Exposure Event

Flush with water for 15 mins Move to fresh air Rinse mouth
Remove contact lenses Provide CPR if needed Do NOT induce vomiting
Seek medical attention Seek medical attention Call a poison center or doctor

Rinse with plenty of water
Remove contaminated clothing
Seek medical attention

Click to download full resolution via product page
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Immediate Response to Metrizoic Acid Exposure

Spill Response:

e Evacuate personnel from the immediate area.

o Ensure adequate ventilation.

o Wear full personal protective equipment.

» For solutions, absorb with a finely-powdered liquid-binding material such as diatomite.
o For powder, carefully sweep or vacuum the spilled material, avoiding dust generation.
o Decontaminate surfaces and equipment by scrubbing with alcohol.

o Collect all contaminated materials in a sealed container for proper disposal.

Disposal Plan

Metrizoic Acid is classified as very toxic to aquatic life with long-lasting effects. Therefore,
proper disposal is critical to prevent environmental contamination.

e Do not dispose of Metrizoic Acid or its solutions down the drain. lodinated contrast media
are persistent in the environment and can lead to the formation of toxic byproducts in
wastewater treatment systems.

» All waste containing Metrizoic Acid, including contaminated PPE and cleaning materials,
must be collected in a designated, sealed, and properly labeled hazardous waste container.

o Disposal must be conducted through an approved hazardous waste disposal facility in
accordance with all local, state, and federal regulations.

e Consult with your institution's Environmental Health and Safety (EHS) department for
specific guidance on hazardous waste disposal procedures. Some institutions may have
recycling programs for iodinated contrast media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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